Cas no 143051-73-4 (4,5-dicaffeoylquinic acid ethyl ester)

4,5-dicaffeoylquinic acid ethyl ester structure
143051-73-4 structure
Product Name:4,5-dicaffeoylquinic acid ethyl ester
CAS No:143051-73-4
MF:C27H28O12
MW:544.504029273987
CID:2073309
PubChem ID:10554540
Update Time:2025-04-21

4,5-dicaffeoylquinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4,5-dicaffeoylquinic acid ethyl ester
    • Ethyl 3,4-di-O-caffeoylquinate
    • ethyl 4,5-di-O-caffeoylquinate
    • CS-0148751
    • AKOS040761709
    • 143051-73-4
    • CHEMBL1087757
    • ethyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate
    • HY-N8624
    • ethyl 3,4-dicaffeoylquinate
    • DA-53030
    • Inchi: 1S/C27H28O12/c1-2-37-26(35)27(36)13-21(32)25(39-24(34)10-6-16-4-8-18(29)20(31)12-16)22(14-27)38-23(33)9-5-15-3-7-17(28)19(30)11-15/h3-12,21-22,25,28-32,36H,2,13-14H2,1H3/b9-5+,10-6+/t21-,22-,25-,27+/m1/s1
    • InChI Key: RGAMPVVUXFUXES-FYOODVSHSA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@@H]1C[C@](C(=O)OCC)(C[C@H]([C@H]1OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

  • Exact Mass: 544.15807632g/mol
  • Monoisotopic Mass: 544.15807632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 11
  • Complexity: 918
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 200Ų

Experimental Properties

  • Color/Form: Powder
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.